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Compound of Interest

Compound Name: PtOEP

Cat. No.: B3123750 Get Quote

An In-Depth Technical Guide to Platinum(II) Octaethylporphyrin (PtOEP)

Introduction
Platinum(II) 2,3,7,8,12,13,17,18-octaethylporphyrin, commonly abbreviated as PtOEP, is a

versatile organometallic compound belonging to the porphyrin family.[1] This synthetic,

platinum-complexed porphyrin is recognized for its remarkable stability, solubility, and unique

photophysical properties, particularly its strong phosphorescence at room temperature.[1][2]

These characteristics make it a valuable material for researchers, scientists, and professionals

in fields ranging from materials science to drug development. Its applications are diverse,

including use as a red triplet emitter in Organic Light-Emitting Diodes (OLEDs), a

photosensitizer in photodynamic therapy (PDT), and a highly sensitive probe for optical oxygen

sensing.[2]

Core Properties of PtOEP
The fundamental properties of PtOEP are summarized below. This quantitative data provides a

quick reference for experimental design and material characterization.
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Property Value

CAS Number 31248-39-2[1][2][3]

Molecular Formula C₃₆H₄₄N₄Pt[1][2][3]

Molecular Weight 727.85 g/mol [1][3][4]

Appearance Red to purple powder or crystals[1][5]

Melting Point >300 °C[5]

Purity ≥95-98%[1][3]

Absorption (λmax) 381, 501, 535 nm (in CHCl₃)[5]

Emission (λmax) ~649-650 nm

Solubility Soluble in solvents like chloroform[6]

Key Applications and Mechanisms
PtOEP's utility stems from its distinct phosphorescent properties. It is an efficient triplet emitter,

making it suitable for applications that rely on energy transfer and light emission.[2]

Optical Oxygen Sensing
A primary application of PtOEP is in optical sensors for detecting oxygen concentration.[7] The

mechanism is based on the quenching of PtOEP's phosphorescence by molecular oxygen.[8]

When PtOEP absorbs light, it is excited from its ground state (S₀) to a singlet excited state (S₁).

It then undergoes a rapid process called intersystem crossing to a more stable, long-lived triplet

excited state (T₁).[9] In the absence of oxygen, the molecule returns to the ground state by

emitting red phosphorescent light.[8] However, when oxygen is present, it interacts with the

excited PtOEP, causing the energy to be transferred to the oxygen molecule and de-exciting

the PtOEP without light emission (quenching).[8][9] This process generates reactive singlet

oxygen.[8] The degree of quenching directly correlates with the oxygen concentration, allowing

for precise measurement.[7]

The relationship between phosphorescence intensity and oxygen concentration can be

described by the Stern-Volmer equation.[10]
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Diagram 1: PtOEP Oxygen Sensing Mechanism
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Diagram 1: PtOEP Oxygen Sensing Mechanism

Photodynamic Therapy (PDT)
Photodynamic therapy is a medical treatment that uses a photosensitizer, light, and oxygen to

kill cancer cells and treat other diseases.[11][12] PtOEP is explored as a photosensitizer in

PDT due to its ability to generate cytotoxic singlet oxygen upon light activation, the same

property leveraged in oxygen sensing.[8] In a therapeutic context, PtOEP would be delivered to

target tissues (e.g., a tumor). When irradiated with light of a specific wavelength, it becomes

excited and transfers its energy to surrounding molecular oxygen, producing reactive oxygen

species (ROS) like singlet oxygen.[12] These ROS are highly toxic to cells, inducing necrosis or

apoptosis and leading to the destruction of the targeted tissue with minimal damage to adjacent

healthy tissue.[12]

Organic Light-Emitting Diodes (OLEDs)
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In the field of materials science, PtOEP is used as a red phosphorescent dopant in the

emissive layer of OLEDs.[5] Its high quantum yield and ability to harvest both singlet and triplet

excitons lead to highly efficient light emission, a critical factor for developing advanced displays

and lighting technologies.[2]

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. Below

are representative protocols for the synthesis and application of PtOEP-based materials.

Protocol 1: Synthesis of PtOEP-loaded PLGA
Nanoparticles
This protocol describes the formulation of biodegradable nanoparticles for delivering PtOEP,

relevant for bioimaging and drug delivery research. The method used is an oil-in-water

emulsion and solvent evaporation technique.[13][14]

Materials:

Poly(lactic-co-glycolic acid) (PLGA)

Platinum(II) octaethylporphyrin (PtOEP)

9,10-diphenylanthracene (DPA) (as an example emitter for upconversion applications)[13]

Dichloromethane (DCM)

Polyvinyl alcohol (PVA)

Deionized water

Procedure:

Organic Phase Preparation: Dissolve 100 mg of PLGA, 1 mg of PtOEP, and 1 mg of DPA in

3 mL of DCM.[13]

Aqueous Phase Preparation: Prepare a solution of 500 mg of PVA in 25 mL of deionized

water.[13]
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Emulsification: Add the organic phase to the aqueous phase and emulsify the mixture using

sonication for 120 seconds.[13]

Solvent Evaporation: Stir the resulting emulsion overnight at 4°C to allow the DCM to

evaporate completely.[13]

Nanoparticle Collection: Collect the formed nanoparticles by centrifugation at 14,800 rpm for

20 minutes.[13]

Washing: Wash the collected nanoparticles three times with deionized water to remove

excess PVA and unencapsulated dyes.

Final Product: Freeze-dry the washed nanoparticles for storage. The resulting powder can be

rehydrated before use.[13]
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Diagram 2: Workflow for PtOEP Nanoparticle Synthesis
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Diagram 2: Workflow for PtOEP Nanoparticle Synthesis

Protocol 2: Preparation of an Optical Oxygen Sensing
Film
This protocol details the fabrication of a PtOEP-embedded polymer film for oxygen sensing

applications.[8]

Materials:

Platinum(II) octaethylporphyrin (PtOEP)
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A polymer matrix (e.g., Polycaprolactone (PCL), Polystyrene (PS))[8]

A suitable spinning solvent (e.g., a mixture of chloroform and methanol)[6][8]

Procedure:

Solution Preparation: Prepare a polymer solution (e.g., 6-10 wt%) in the chosen solvent.

Doping: Create a mixture containing 1 wt% PtOEP and 99 wt% polymer and dissolve it into

the spinning solvent.[8]

Film Fabrication: Use a technique like electrospinning or simple drop-casting to create a thin

film of the PtOEP-polymer solution on a substrate (e.g., quartz glass).[8]

Drying: Allow the solvent to fully evaporate, leaving a solid, doped polymer film. For some

devices, post-annealing at elevated temperatures (e.g., 120°C) may be required to remove

residual solvent.[6]

Characterization: The resulting film's response to varying oxygen concentrations can be

measured by exciting it with a light source and detecting the changes in its luminescence

intensity or lifetime.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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